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Compound of Interest

Compound Name: Mercury(I) iodide

Cat. No.: B3057228 Get Quote

A Comparative Analysis of the Crystal Lattices of Mercury(I) Iodide (Hg₂I₂) and Metallic

Mercury

This guide provides a detailed comparison of the crystal lattice structures of mercury(I) iodide
(Hg₂I₂) and metallic mercury, intended for researchers, scientists, and professionals in drug

development. The comparison is based on experimental data from crystallographic studies.

Introduction
Mercury(I) iodide (Hg₂I₂) and metallic mercury, while both containing the element mercury,

exhibit fundamentally different crystal structures due to their distinct chemical bonding and

composition. Hg₂I₂ is an inorganic compound featuring covalent bonds within discrete linear

molecules, whereas metallic mercury is an element characterized by metallic bonding. These

differences are clearly reflected in their respective crystal lattice arrangements.

Crystal Structure Comparison
The crystallographic parameters of Hg₂I₂ and metallic mercury have been determined primarily

through X-ray diffraction techniques. A summary of their key lattice properties is presented in

the table below.
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Property Mercury(I) Iodide (Hg₂I₂) Metallic Mercury (α-Hg)

Crystal System Tetragonal Rhombohedral

Space Group I4/mmm R-3m[1][2]

Lattice Parameters
a = 4.8974 (9) Å, c = 11.649

(2) Å[3]

a = 300.5 pm (3.005 Å), α =

70.529°[1][4][5]

Unit Cell Volume 279.40 (9) Å³[3] -

Molecular Structure Linear I-Hg-Hg-I molecules[6] Atomic lattice

Bonding

Covalent (within molecule),

Van der Waals (between

molecules)

Metallic

Hg-Hg Bond/Atom Distance ~2.5903 (13) Å[3][6]
3.005 Å (nearest neighbor

distance)[5]

Hg-I Bond Length ~2.7266 (17) Å[3] Not Applicable

Experimental Protocols
The determination of the crystal structures of both Hg₂I₂ and metallic mercury relies heavily on

X-ray diffraction (XRD) methods.

Single-Crystal X-ray Diffraction of Hg₂I₂
The precise lattice parameters and atomic positions for Hg₂I₂ are best determined using single-

crystal X-ray diffraction.

Crystal Growth: High-quality single crystals of Hg₂I₂ are grown, often by physical vapor

transport.

Data Collection: A suitable single crystal is mounted on a goniometer in an X-ray

diffractometer. The crystal is cooled to a low temperature (e.g., 150 K) to reduce thermal

vibrations of the atoms.[3] The crystal is then rotated in a beam of monochromatic X-rays,

and the diffraction patterns are recorded on a detector.
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Structure Solution and Refinement: The collected diffraction data is used to solve the crystal

structure, which involves determining the electron density distribution within the unit cell. This

information is then refined to obtain the final atomic coordinates, lattice parameters, and

bond lengths and angles.[3][7]

X-ray Diffraction of Metallic Mercury
As mercury is a liquid at room temperature, its crystal structure must be determined at

temperatures below its freezing point (-38.83 °C).

Sample Preparation: A sample of high-purity mercury is frozen in a capillary tube or other

suitable sample holder.

Low-Temperature X-ray Diffraction: The frozen mercury sample is maintained at a low

temperature (e.g., 78 K) in a cryostat while being subjected to X-ray diffraction.[8] Both

powder XRD and single-crystal XRD techniques can be used, depending on the nature of

the frozen sample.

Data Analysis: The resulting diffraction pattern is analyzed to determine the crystal system

and lattice parameters. For the rhombohedral structure of α-Hg, the lattice constant 'a' and

the angle 'α' are determined.[1][5] A high-pressure, low-temperature body-centered

tetragonal phase (β-Hg) has also been identified.[8]

Visualization of the Comparative Analysis Workflow
The logical flow for a comparative study of the crystal lattices of Hg₂I₂ and metallic mercury is

illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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